Cas no 1396677-67-0 (N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide)

• Product Name: N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide
• CAS No: 1396677-67-0
• MF: C₁₇H₁₇ClN₂O₃
• MW: 332.781483411789
• CID: 6525816
• PubChem ID: 71782305
• Update Time: 2025-05-30

N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide
• N1-(2-chlorophenyl)-N2-(3-hydroxy-3-phenylpropyl)oxalamide
• N'-(2-chlorophenyl)-N-(3-hydroxy-3-phenylpropyl)oxamide
• AKOS024524769
• VU0525774-1
• 1396677-67-0
• F5857-7117

• Inchi： 1S/C17H17ClN2O3/c18-13-8-4-5-9-14(13)20-17(23)16(22)19-11-10-15(21)12-6-2-1-3-7-12/h1-9,15,21H,10-11H2,(H,19,22)(H,20,23)
• InChI Key： JYUKMRZFUHMYFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C(NCCC(C1C=CC=CC=1)O)=O)=O

Computed Properties

• Exact Mass: 332.0927701g/mol
• Monoisotopic Mass: 332.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide

Recent Advances in the Study of N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide (CAS: 1396677-67-0)

N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide (CAS: 1396677-67-0) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a therapeutic agent, particularly in the context of anti-inflammatory and anticancer applications. This research brief aims to summarize the latest findings regarding this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The compound's unique structure, featuring a chlorophenyl group and a hydroxy-phenylpropyl moiety, suggests potential interactions with various biological targets. Recent synthetic approaches have focused on optimizing the yield and purity of N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide, with particular emphasis on green chemistry principles to reduce environmental impact. These advancements have facilitated more efficient large-scale production, enabling further pharmacological evaluations.

In vitro studies have demonstrated that N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide exhibits promising activity against several cancer cell lines, including breast, lung, and colon cancers. Mechanistic investigations reveal that the compound induces apoptosis through the mitochondrial pathway, accompanied by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. Additionally, it has been shown to inhibit the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression.

Further research has explored the compound's potential as an anti-inflammatory agent. In animal models of rheumatoid arthritis, N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide significantly reduced joint swelling and inflammatory cytokine levels, such as TNF-α and IL-6. These effects were comparable to those of standard anti-inflammatory drugs, suggesting its potential as a novel therapeutic option for inflammatory diseases.

Despite these promising findings, challenges remain in the development of N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide as a clinical candidate. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, comprehensive toxicity studies are required to ensure its safety profile before advancing to clinical trials.

In conclusion, N-(2-chlorophenyl)-N'-(3-hydroxy-3-phenylpropyl)ethanediamide represents a promising candidate for both anticancer and anti-inflammatory therapies. Ongoing research efforts are focused on optimizing its pharmacological properties and elucidating its full therapeutic potential. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.